4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 4-(piperidin-1-ylsulfonyl)benzoate

• IUPAC Name: [4-oxo-6-[[5-(thiophene-2-carbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]pyran-3-yl] 4-piperidin-1-ylsulfonylbenzoate
• InChI: InChI=1S/C25H22N4O7S4/c30-19-13-17(15-38-25-28-27-24(39-25)26-22(31)21-5-4-12-37-21)35-14-20(19)36-23(32)16-6-8-18(9-7-16)40(33,34)29-10-2-1-3-11-29/h4-9,12-14H,1-3,10-11,15H2,(H,26,27,31)
• InChI Key: LEIXHGNUPSWKRF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)OC3=COC(=CC3=O)CSC4=NN=C(S4)NC(=O)C5=CC=CS5
• Molecular Formula: C25H22N4O7S4
• Molecular Weight: 618.7 g/mol

Description

4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 4-(piperidin-1-ylsulfonyl)benzoate is a useful research compound. Its molecular formula is C25H22N4O7S4 and its molecular weight is 618.71. The purity is usually 95%.
BenchChem offers high-quality 4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 4-(piperidin-1-ylsulfonyl)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 4-(piperidin-1-ylsulfonyl)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Thiophene Derivatives in Medicinal Chemistry

Thiophene derivatives, including benzo[b]thiophenes, have been identified as crucial scaffolds in synthetic medicinal chemistry due to their broad spectrum of pharmacological properties. New benzo[b]thiophene derivatives have been synthesized, showing significant antibacterial, antifungal, and anti-inflammatory activities. These compounds are characterized by their structural diversity and potential as therapeutic agents (Isloor, Kalluraya, & Pai, 2010).

Pyrazole and Pyridine Analogues

Compounds containing pyrazole and pyridine rings have been developed with a focus on their antimicrobial activities. For instance, a series of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates designed through molecular hybridization showed promising antituberculosis activity and cytotoxicity profiles, highlighting the therapeutic potential of these hybrid structures (Jeankumar et al., 2013).

Anticancer Potential of Thiophene-Containing Compounds

Newly synthesized compounds incorporating the thiophene moiety, such as 1,4-bis(1-(5-(aryldiazenyl)thiazol-2-yl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)benzenes, demonstrated significant anti-tumor activities against hepatocellular carcinoma cell lines. This suggests the potential of thiophene-containing compounds in cancer therapy (Gomha, Edrees, & Altalbawy, 2016).

Pyrazole Derivatives as Cannabinoid Receptor Antagonists

Pyrazole derivatives have been studied for their role as cannabinoid receptor antagonists, offering insights into the design of compounds that can modulate cannabinoid receptor activity. This research is significant for developing treatments for conditions associated with cannabinoid receptor dysregulation (Lan et al., 1999).